Cas no 1340276-61-0 (2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one
• CAS No: 1340276-61-0
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 2161633
• Update Time: 2025-05-20

2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-methoxymethyl-pyrrolidin-1-yl)-ethanone
• 2-Amino-1-(3-(methoxymethyl)pyrrolidin-1-yl)ethanone
• AM91928
• 2-Amino-1-(3-methoxymethylpyrrolidin-1-yl)ethanone
• 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C8H16N2O2/c1-12-6-7-2-3-10(5-7)8(11)4-9/h7H,2-6,9H2,1H3
• InChI Key： XUNIEHALWOYJHT-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C(CN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one

Professional Introduction to 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one (CAS No. 1340276-61-0)

2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one, identified by its Chemical Abstracts Service Number (CAS No. 1340276-61-0), is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a methoxymethyl-substituted pyrrolidine ring, and an acetyl moiety, contribute to its unique chemical properties and biological interactions.

The structure of 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one exhibits a complex arrangement of functional groups that make it a valuable scaffold for drug discovery. The pyrrolidine ring is a common motif in biologically active molecules, often found in natural products and synthetic drugs due to its ability to mimic secondary amine structures found in biological systems. The methoxymethyl group (also known as an isopropyl ether) introduces additional flexibility and reactivity, enabling various chemical modifications that can fine-tune the pharmacological profile of the compound.

Recent advancements in pharmaceutical research have highlighted the importance of pyrrolidine derivatives in the development of novel therapeutics. Studies have demonstrated that these compounds can interact with multiple biological targets, including enzymes and receptors, making them promising candidates for treating a range of diseases. The biological activity of 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one has been explored in several preclinical studies, where it has shown potential in modulating pathways associated with inflammation, pain, and neurodegeneration.

In particular, the amino group in this compound plays a crucial role in its interactions with biological targets. Amino groups are known to participate in hydrogen bonding, which is essential for the binding affinity and specificity of drug molecules. The presence of this group also allows for further derivatization, enabling chemists to design analogs with enhanced pharmacological properties. Additionally, the methoxymethyl-substituted pyrrolidine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

The synthesis of 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production and commercialization of pharmaceuticals derived from this compound.

Recent research has also focused on the pharmacokinetic properties of 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. These insights are vital for optimizing dosing regimens and minimizing potential side effects. Furthermore, computational modeling techniques have been utilized to predict the interactions between this compound and biological targets, providing valuable information for rational drug design.

The potential therapeutic applications of 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one are vast. Preclinical data suggest that it may have utility in treating conditions such as chronic pain syndromes, neurodegenerative diseases, and inflammatory disorders. The compound's ability to modulate key signaling pathways has sparked interest among researchers looking for novel treatment strategies. Additionally, its structural similarity to known bioactive molecules makes it a promising candidate for structure-based drug design approaches.

As the field of medicinal chemistry continues to evolve, innovative approaches are being developed to enhance the discovery and optimization of bioactive compounds like 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one. High-throughput screening (HTS), fragment-based drug design (FBDD), and machine learning algorithms are among the tools being used to accelerate the process of identifying lead compounds with high efficacy and minimal toxicity. These technologies have significantly reduced the time required to move from discovery to clinical development.

The role of computational chemistry in understanding the behavior of complex molecules like 2-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-one cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide detailed insights into molecular interactions at an atomic level. This information is invaluable for designing molecules with improved pharmacological properties and reduced side effects.

In conclusion,2-amino-1-[3-(methoxymethyl)pyrrolidin-1-ylenthanone (CAS No: 1340276)] represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features make it a versatile scaffold for drug discovery, while recent research highlights its promising biological activities across multiple disease areas. As scientific understanding continues to grow,this compound will likely play an important role in future medical treatments, offering hope for improved patient outcomes through innovative drug development efforts.